Cas no 58830-36-7 (2-(2-Chlorophenyl)hexanenitrile)
58830-36-7 structure
Product Name:2-(2-Chlorophenyl)hexanenitrile
CAS No:58830-36-7
MF:C12H14ClN
MW:207.699262142181
CID:340759
Update Time:2023-08-03
2-(2-Chlorophenyl)hexanenitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, a-butyl-2-chloro-
- Benzeneacetonitrile, alpha-butyl-2-chloro-
- 2-(2-Chlorophenyl)hexanenitrile
-
- Inchi: 1S/C12H14ClN/c1-2-3-6-10(9-14)11-7-4-5-8-12(11)13/h4-5,7-8,10H,2-3,6H2,1H3
- InChI Key: GHJVFISHBMQKFK-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C(C#N)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 206
- Topological Polar Surface Area: 23.8
2-(2-Chlorophenyl)hexanenitrile Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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